Cas no 52891-00-6 (Ethanol,2,2'-(pentylimino)bis-)

• Product Name: Ethanol,2,2'-(pentylimino)bis-
• CAS No: 52891-00-6
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 386976
• PubChem ID: 261283
• Update Time: 2025-04-19

Ethanol,2,2'-(pentylimino)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-(pentylimino)bis-
• 2,2'-(Pentylazanediyl)di(ethan-1-ol)
• Ethanol,2,2-(pentylimino)bis-
• NSC93261
• NSC-93261
• 52891-00-6
• SCHEMBL799757
• DTXSID90967350
• NCIOpen2_001317
• AKOS009063817

• Inchi： 1S/C9H21NO2/c1-2-3-4-5-10(6-8-11)7-9-12/h11-12H,2-9H2,1H3
• InChI Key： QATXMCVRIZSPJU-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CCCCC

Computed Properties

• Exact Mass: 175.15733
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines